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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338

For Researchers, Scientists, and Drug Development Professionals

Acetylcedrene, a synthetic fragrance ingredient prized for its warm, woody, and amber-like
aroma, is a cornerstone in a vast array of consumer and industrial products. Its performance,
however, is intrinsically linked to the chemical environment of the product base in which it is
incorporated. This guide provides a comprehensive comparison of Acetylcedrene's
performance characteristics across various product formulations, supported by available data
and detailed experimental methodologies for its evaluation.

Executive Summary

Acetylcedrene exhibits exceptional tenacity and a robust, stable scent profile, making it a
versatile ingredient in fine fragrances, cosmetics, and household products.[1][2] Its
performance, particularly its longevity and olfactory character, can be influenced by the product
matrix. This guide explores these nuances, offering a comparative perspective against other
common woody fragrance ingredients. While direct, side-by-side comparative studies are
limited in publicly available literature, this document synthesizes available data to provide a
comprehensive overview for formulation scientists and researchers.

Physico-Chemical Properties

A foundational understanding of Acetylcedrene's physical and chemical properties is crucial
for predicting its behavior in different formulations.
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Property Value Source(s)
Synonyms Methyl Cedryl Ketone, Vertofix [2]
Appearance Colorless to pale yellow liquid [2]
] Woody, amber, with musk-like
Odor Profile [11[2]
undertones
Substantivity on Paper 400 hours [3]

Water Solubility

6 mg/L at 23°C

[41(5]

LogP (o/w)

5.9

[4]

Flash Point

>110 °C (>230 °F)

[5]

Performance in Fine Fragrances

In alcohol-based fine fragrances, Acetylcedrene serves as a key fixative and a core

component of woody and amber accords.[1] Its high substantivity contributes significantly to the

longevity of a fragrance on the skin.

Comparative Analysis:

While quantitative head-to-head studies are scarce, qualitative comparisons with other popular

woody notes, such as Iso E Super, are common in perfumery literature. Acetylcedrene is often

described as having a greater "olfactory weight" and tenacity compared to the more transparent

and diffusive character of Iso E Super.[6]

Fragrance Ingredient

Olfactive Profile

Reported
Tenacity/Substantivity

High (Substantivity: 400 hours

Acetylcedrene Warm, woody, amber, musk
on paper)[3]
Moderate to High

Iso E Super Smooth, woody, ambergris-like  (Substantivity: 172 hours on
paper)[6]

Cedryl Acetate Dry, woody, cedar Moderate
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Typical Use Levels in Fine Fragrance: The 95th percentile concentration of Acetylcedrene in
fine fragrances is reported to be 1.6%.

Performance in Cosmetic Bases

Acetylcedrene is widely incorporated into various cosmetic products, including lotions,
creams, and deodorants, to impart a desirable and lasting fragrance.[1][7][8] Its stability and
performance are critical in these complex emulsion systems.

Creams and Lotions (Oil-in-Water and Water-in-Oil Emulsions):

The lipophilic nature of Acetylcedrene (LogP of 5.9) suggests good solubility and stability
within the oil phase of emulsions.[4] Its robust scent profile is generally stable in these bases.

Deodorants and Antiperspirants:

The stability of Acetylcedrene in the typically lower pH environment of antiperspirants and the
higher pH of some deodorant formulations is a key consideration. While specific data on its
stability at varying pH levels is not readily available in public literature, its widespread use in
these products suggests good stability under typical formulation conditions.

Typical Use Levels in Personal Care Products:

Product Category Typical Concentration Range
Personal Care Products (e.g., lotions, creams) 0.1% - 1.5%][4]
Soaps and Shampoos 0.1% - 1.5%][4]

Performance in Household Product Bases

The performance of Acetylcedrene in household products like soaps and detergents is crucial
for delivering a pleasant scent experience during and after use.

Soaps (High pH Environment):

True soaps have an alkaline pH, typically in the range of 8-10. The stability of fragrance
ingredients in such a high pH environment is a critical performance parameter. While specific
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studies on Acetylcedrene's stability in high pH soap bases are not publicly available, its
extensive use in soap formulations indicates good stability.[1][2]

Detergents (Liquid and Powder):

In laundry detergents, the fragrance must not only be stable in the concentrated product but
also effectively deposit on fabric during the wash cycle and provide a lasting scent. The
"exceptional tenacity” of Acetylcedrene contributes to its good substantivity on fabric.[1]

Typical Use Levels in Household Products:

Product Category Typical Concentration Range
Soaps and Detergents 0.02% - 0.8%][4]
Washing and Cleaning Products 0.1% - 1.5%][4]

Experimental Protocols

To facilitate further research and comparative analysis, this section details established
methodologies for evaluating the performance of fragrance ingredients like Acetylcedrene in
various product bases.

Sensory Evaluation of Fragrance Performance

Sensory evaluation is critical for understanding the consumer perception of a fragrance's
performance in a product.[9][10][11][12][13]

1. Fragrance Intensity and Longevity Testing:

o Objective: To measure the perceived strength and duration of the fragrance in a product
base on a substrate (e.g., skin, fabric).

o Methodology:

o Atrained sensory panel applies a standardized amount of the product to the substrate.
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o Panelists rate the fragrance intensity on a labeled magnitude scale (e.g., 0-10) at specified
time intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours).

o Data is collected and analyzed to determine the fragrance release profile and longevity.
2. Descriptive Analysis:
» Objective: To characterize the olfactory profile of the fragrance in the product base over time.
o Methodology:

o A highly trained descriptive panel identifies and quantifies the different scent attributes
(e.g., woody, amber, sweet) of the fragrance.

o Panelists evaluate the product at various time points and rate the intensity of each
attribute.

o This allows for a detailed understanding of how the product base may alter the fragrance
character.

3. Consumer Acceptance Testing:

o Objective: To gauge the overall liking and preference for the fragranced product among a
target consumer group.

o Methodology:
o Alarge panel of consumers evaluates the product under normal use conditions.

o Consumers provide feedback on overall liking, purchase intent, and specific likes and
dislikes regarding the fragrance.

Planning Execution Analysis & Reporting

Select Panelists H Design Protocol }»4»{ Product Application H Data Collection }»4% Statistical Analysis }—V

Define Objectives }—V

Interpretation & Reporting
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Sensory Evaluation Workflow Diagram.

Instrumental Analysis of Fragrance Performance

Instrumental techniques provide objective data on the release and composition of volatile
fragrance compounds from a product base.[14][15][16]

1. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS):

o Objective: To measure the concentration of volatile fragrance compounds in the air above the
product (the "headspace"), simulating the scent that is perceived.

o Methodology:
o A known amount of the product is placed in a sealed vial.

o The vial is incubated at a controlled temperature to allow the volatile compounds to

equilibrate into the headspace.

o A sample of the headspace is injected into a GC-MS system for separation and
identification of the fragrance components.

o This technique can be used to measure the release of Acetylcedrene from different

product bases over time.

Sample Preparation »| Headspace Sampling »( GC Separation »| MS Detection »- Data Analysis

Click to download full resolution via product page
Headspace GC-MS Workflow Diagram.

Conclusion

Acetylcedrene is a high-performing and versatile fragrance ingredient with excellent tenacity
and a desirable woody-amber scent profile. Its performance is generally robust across a wide
range of product bases, from fine fragrances to household detergents. While direct quantitative
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comparative data with other fragrance molecules is not extensively available in the public
domain, the information compiled in this guide provides a strong foundation for formulators and
researchers. The provided experimental protocols offer a systematic approach to generating in-
house comparative data to optimize the use of Acetylcedrene in specific product applications.
Further research focusing on direct, controlled comparisons of Acetylcedrene's stability and
release characteristics from various modern cosmetic and household product bases would be
of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetylcedrene: A Comparative Guide to Performance in
Diverse Product Bases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664338#performance-of-acetylcedrene-in-different-
product-bases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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